Cas no 4847-05-6 (N-Nitrosotomatidine)

N-Nitrosotomatidine structure
Product name:N-Nitrosotomatidine
CAS No:4847-05-6
MF:C27H44N2O3
MW:444.649868011475
CID:2055984
N-Nitrosotomatidine Chemical and Physical Properties
Names and Identifiers
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- N-Nitrosotomatidine
- Spirosolan-3-ol, 28-nitroso-, (3β,5α,22β,25S)- (9CI)
- Spirosolan-3-ol, 28-nitroso-, (3β,5α,22β,25S)-
-
- Inchi: 1S/C27H44N2O3/c1-16-7-12-27(29(15-16)28-31)17(2)24-23(32-27)14-22-20-6-5-18-13-19(30)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,30H,5-15H2,1-4H3
- InChI Key: SGPLNSURQYXVNX-UHFFFAOYSA-N
- SMILES: CC1C2(N(N=O)CC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(O)C2
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 583.9±25.0 °C(Predicted)
- pka: 15.14±0.70(Predicted)
N-Nitrosotomatidine Related Literature
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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4. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
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